Cas no 2138253-97-9 (1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol)

• Product Name: 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol
• CAS No: 2138253-97-9
• MF: C₁₁H₁₉N₃O₄S
• MW: 289.351261377335
• CID: 5900436
• PubChem ID: 165480656
• Update Time: 2025-06-07

1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol
• EN300-1115173
• 2138253-97-9

• Inchi： 1S/C11H19N3O4S/c1-19(16,17)11-6-12-14(9-11)8-10(15)7-13-2-4-18-5-3-13/h6,9-10,15H,2-5,7-8H2,1H3
• InChI Key： CAKWJDGKUVCDNS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(CN1CCOCC1)O)(=O)=O

Computed Properties

• Exact Mass: 289.10962727g/mol
• Monoisotopic Mass: 289.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 93Ų

Additional information on 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol

Introduction to 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol (CAS No. 2138253-97-9)

1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol, with the CAS number 2138253-97-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine moiety and a pyrazole ring functionalized with a methanesulfonyl group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and disorders.

The chemical structure of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol can be represented as follows:

The morpholine ring in this compound imparts significant hydrophilic properties, enhancing its solubility and bioavailability. The pyrazole ring, on the other hand, is known for its biological activity, often found in compounds with anti-inflammatory, analgesic, and antipyretic properties. The methanesulfonyl group further modulates the compound's reactivity and stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation.

In addition to its neuroprotective properties, 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol has been investigated for its potential as an anti-cancer agent. Preclinical studies have demonstrated that it can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. This makes it a valuable lead compound for further development in oncology.

The pharmacokinetic profile of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(morpholin-4-yl)propan-2-ol has also been extensively studied. Its high bioavailability and favorable metabolic stability suggest that it can be effectively administered orally or intravenously. Moreover, its low toxicity profile makes it a safe candidate for long-term use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-methanesulfonyl-1H-pyrazol-1-y l)-3-(morpholin -4 - y l ) propan - 2 - ol in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound to later stages of clinical development.

In conclusion, 1-(4-methanesulfonyl - 1 H - pyraz ol - 1 - y l ) - 3 -( morph olin - 4 - y l ) propan - 2 - ol (CAS No . 2 1 3 8 2 5 3 - 97 - 9) represents a promising therapeutic agent with diverse applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various disease states.